Propyl Chloroformate
Propyl Chloroformate
N-propyl chloroformate appears as a colorless liquid. May be decomposed by water. Severely irritates skin and eyes. Very toxic by ingestion, inhalation or skin absorption. Denser than water and vapors heavier than air. Flash point 50°F. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
109-61-5
VCID:
VC0048039
InChI:
InChI=1S/C4H7ClO2/c1-2-3-7-4(5)6/h2-3H2,1H3
SMILES:
CCCOC(=O)Cl
Molecular Formula:
C4H7ClO2
CH3(CH2)2OCOCl
C4H7ClO2
CH3(CH2)2OCOCl
C4H7ClO2
Molecular Weight:
122.55 g/mol
Propyl Chloroformate
CAS No.: 109-61-5
Reference Standards
VCID: VC0048039
Molecular Formula: C4H7ClO2
CH3(CH2)2OCOCl
C4H7ClO2
Molecular Weight: 122.55 g/mol
| CAS No. | 109-61-5 |
|---|---|
| Product Name | Propyl Chloroformate |
| Molecular Formula | C4H7ClO2 CH3(CH2)2OCOCl C4H7ClO2 |
| Molecular Weight | 122.55 g/mol |
| IUPAC Name | propyl carbonochloridate |
| Standard InChI | InChI=1S/C4H7ClO2/c1-2-3-7-4(5)6/h2-3H2,1H3 |
| Standard InChIKey | QQKDTTWZXHEGAQ-UHFFFAOYSA-N |
| Impurities | Carbon dioxide, hydrogen chloride, phosgene, and alkyl chlorides; main impurities are corresponding carbonates /chloroformic esters/ |
| SMILES | CCCOC(=O)Cl |
| Canonical SMILES | CCCOC(=O)Cl |
| Boiling Point | 237 to 241 °F at 760 mm Hg (EPA, 1998) 115.2 °C 112.4 °C 115 °C |
| Colorform | COLORLESS LIQUID |
| Density | 1.09 at 68 °F (EPA, 1998) 1.091 AT 20 °C/4 °C 1.09 g/cm³ Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.06 |
| Flash Point | -58 °F (EPA, 1998) -50 °C (-58 °F) 26 °C c.c. |
| Physical Description | N-propyl chloroformate appears as a colorless liquid. May be decomposed by water. Severely irritates skin and eyes. Very toxic by ingestion, inhalation or skin absorption. Denser than water and vapors heavier than air. Flash point 50°F. Used to make other chemicals. COLOURLESS LIQUID WITH PUNGENT ODOUR. |
| Description | N-propyl chloroformate appears as a colorless liquid. May be decomposed by water. Severely irritates skin and eyes. Very toxic by ingestion, inhalation or skin absorption. Denser than water and vapors heavier than air. Flash point 50°F. Used to make other chemicals. |
| Shelf Life | THEY TEND TO DECOMP SPONTANEOUSLY TO FORM HYDROCHLORIC ACID & OTHER PRODUCTS /CHLOROFORMATES/ HYDROLYZE READILY IN MOIST AIR /CHLOROFORMATES/ |
| Solubility | MISCIBLE WITH BENZENE, CHLOROFORM, ETHER Insoluble in water Solubility in water: reaction |
| Synonyms | Chloroformic Acid Propyl Ester; Propyl Carbonochloridate; Propyl Chlorocarbonate; n-Propyl Chloroformate |
| Vapor Density | 4.2 (EPA, 1998) (Relative to Air) 4.2 (AIR= 1) Relative vapor density (air = 1): 4.23 |
| Vapor Pressure | 20.00 mmHg 20 mm Hg @ 25.3 °C Vapor pressure, kPa at 20 °C: 2.6 |
| PubChem Compound | 7998 |
| Last Modified | Nov 11 2021 |
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